Cas no 892768-26-2 (1-(3-ethylphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(3-ethylphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892768-26-2
• MF: C₁₇H₁₅N₇O
• MW: 333.347301721573
• CID: 6043290
• PubChem ID: 7185265
• Update Time: 2025-06-13

1-(3-ethylphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethylphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• 1H-1,2,3-Triazol-5-amine, 1-(3-ethylphenyl)-4-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]-
• F1609-1211
• 1-(3-ethylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
• CCG-166699
• 3-(3-ethylphenyl)-5-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)triazol-4-amine
• 892768-26-2
• 1-(3-ethylphenyl)-4-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine
• AKOS001914971

• Inchi： 1S/C17H15N7O/c1-2-11-4-3-5-13(10-11)24-15(18)14(21-23-24)17-20-16(22-25-17)12-6-8-19-9-7-12/h3-10H,2,18H2,1H3
• InChI Key： RLUVTZUHZXQKFN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(CC)=C2)C(N)=C(C2ON=C(C3C=CN=CC=3)N=2)N=N1

Computed Properties

• Exact Mass: 333.13380813g/mol
• Monoisotopic Mass: 333.13380813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 623.5±65.0 °C(Predicted)
• pka: 0.30±0.10(Predicted)

Additional information on 1-(3-ethylphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

Research Brief on 1-(3-ethylphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS: 892768-26-2)

The compound 1-(3-ethylphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS: 892768-26-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's unique structural features, which combine a 1,2,4-oxadiazole moiety with a 1,2,3-triazole ring, linked to a pyridine and ethylphenyl group. This hybrid structure is believed to contribute to its selective binding affinity towards specific biological targets, particularly in the context of kinase inhibition and modulation of protein-protein interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-(3-ethylphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine exhibits potent inhibitory activity against a subset of tyrosine kinases, including FGFR and VEGFR, which are implicated in cancer progression and angiogenesis. The compound showed promising IC50 values in the low nanomolar range, suggesting its potential as a lead candidate for anticancer drug development.

Further investigations into the compound's pharmacokinetic properties revealed favorable absorption and distribution profiles in preclinical models. However, challenges remain in optimizing its metabolic stability and reducing off-target effects. Computational modeling and structure-activity relationship (SAR) studies are currently underway to refine the compound's selectivity and efficacy.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary data from in vitro assays indicate that it may modulate neuroinflammatory pathways by targeting microglial activation. These findings, though still in early stages, open new avenues for research in neuroprotection and the treatment of conditions such as Alzheimer's disease.

In conclusion, 1-(3-ethylphenyl)-4-3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine represents a versatile scaffold with broad therapeutic potential. Ongoing research efforts are focused on elucidating its precise mechanisms of action and optimizing its pharmacological properties for clinical translation. Future studies will likely explore its utility in combination therapies and its performance in advanced in vivo models.